7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 1-methyl-2,3-dihydroimidazo[1,2-c]pyrimidine-5,7-dione
• InChI: InChI=1S/C7H9N3O2/c1-9-2-3-10-6(9)4-5(11)8-7(10)12/h4H,2-3H2,1H3,(H,8,11,12)
• InChI Key: YGKGHZLZFHVCQE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C1=CC(=O)NC2=O

Description

7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-((2-hydroxyethyl)(methyl)amino)pyrimidine-2,4(1H,3H)-dione (0.463 g, 2.5 mmol) in tetrahydrofuran (310 ml) at rt was added Ph3P (1.967 g, 7.50 mmol), then DIAD (1.458 ml, 7.50 mmol) was added dropwise. The reaction mixture was stirred at rt for 3 h, and concentrated. The residue was partitioned between ethyl ether and water. The aqueous phase was separated, washed with ethyl ether again, and then concentrated to afford the title compound as a light-yellow solid (0.414 g, 99% yield).